Cas no 54773-11-4 (Ethyl 1-benzylazetidine-2-carboxylate)

• Product Name: Ethyl 1-benzylazetidine-2-carboxylate
• CAS No: 54773-11-4
• Molecular Formula: C₁₃H₁₇NO₂
• Molecular Weight: 219.27958
• MDL: MFCD17215354
• CID: 1038118
• PubChem ID: 11074886

Ethyl 1-benzylazetidine-2-carboxylate Properties

Names and Identifiers

• Ethyl 1-benzylazetidine-2-carboxylate
• (+/-)-ethyl 1-benzylazetidine-2-carboxylate
• 1-benzylazetidine-2-carboxylic acid ethyl ester
• 1-benzyl-azetidine-2-carboxylic acid ethyl ester
• AK-59498
• ANW-74363
• CTK8C5154
• ethyl (+/-)-1-benzylazetidine-2-carboxylate
• HT141
• N-benzyl-2-ethoxycarbonylazetidine
• N-benzylazetidine-2-carboxylic acid ethyl ester
• RP07672
• SureCN2769755
• DB-370121
• 1-(PHENYLMETHYL)-2-AZETIDINECARBOXYLIC ACID ETHYL ESTER
• DTXSID80454305
• (+/-)Ethyl 1-benzylazetidine-2-carboxylate
• SCHEMBL2769755
• SB50751
• 54773-11-4
• ethyl n-benzylazetidine-2-carboxylate
• AM20040691
• Ethyl1-benzylazetidine-2-carboxylate
• MDWJXMWPDZPGEC-UHFFFAOYSA-N
• AKOS015890721
• CS-0089650
• J-520525
• N-Benzylazetidine-2-carboxylic acid ethyl ester

• MDL： MFCD17215354
• InChIKey： MDWJXMWPDZPGEC-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H17NO2/c1-2-16-13(15)12-8-9-14(12)10-11-6-4-3-5-7-11/h3-7,12H,2,8-10H2,1H3
• SMILES： CCOC(=O)C1CCN1CC1=CC=CC=C1

Computed Properties

• Exact Mass: 219.12601
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 5
• Monoisotopic Mass: 219.125928785g/mol
• Heavy Atom Count: 16
• Complexity: 236
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.2
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.54
• Refractive Index: 1.552
• Boiling Point: 290.141 °C at 760 mmHg
• Flash Point: 290.141 °C at 760 mmHg
• Density: 1.127